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Compound of Interest

Compound Name: BX048

Cat. No.: B3268316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material composition, magnetic

properties, and relevant experimental methodologies associated with the BX048 magnet, a

commercial designation for a Grade N42 Neodymium Iron Boron (NdFeB) permanent magnet.

This document is intended to serve as a resource for researchers and professionals in drug

development and other scientific fields where high-strength permanent magnets are employed

for manipulation, separation, and targeting applications.

Core Material Composition
The BX048 is a sintered NdFeB magnet, belonging to the most powerful class of permanent

magnets commercially available. Its core material is an alloy of Neodymium, Iron, and Boron,

with the stoichiometric formula Nd2Fe14B.[1][2] The manufacturing process for these magnets

involves powder metallurgy, where a powdered alloy is pressed in the presence of a magnetic

field to align the crystallites and then sintered to achieve a solid, high-density magnetic

material.

Trace amounts of other elements, such as Dysprosium (Dy) and Praseodymium (Pr), may be

added to the composition to enhance specific properties, notably the material's resistance to

demagnetization at elevated temperatures (coercivity) and to improve its thermal stability.[3]

The magnet is typically coated with a triple layer of Nickel-Copper-Nickel (Ni-Cu-Ni) to protect it

from corrosion, as NdFeB magnets are susceptible to oxidation.[1][4]
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Table 1: Typical Elemental Composition of Grade N42
NdFeB Magnets

Element Symbol
Typical Weight
Percentage (%)

Role in Material

Neodymium Nd 29 - 32

Forms the core

magnetic compound

(Nd2Fe14B), provides

high magnetic

anisotropy.[3]

Iron Fe 64 - 68

The primary

ferromagnetic

component,

contributing to the

high magnetic

saturation.[3]

Boron B 1 - 1.2

Stabilizes the

tetragonal crystal

structure essential for

high coercivity.[3]

Dysprosium Dy < 5

Often added to

improve performance

and coercivity at

higher temperatures.

[3]

Praseodymium Pr Variable

Can be used as a

partial substitute for

Neodymium.[3]

Other Elements Al, Cu, Ga Variable

Minor additions to

refine the

microstructure and

manufacturing

process.[5]
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Quantitative Magnetic and Physical Properties
The "N42" designation refers to the magnet's Maximum Energy Product (BHmax), a primary

figure of merit for permanent magnets, which is approximately 42 MGOe (MegaGauss-

Oersteds).[4][6] This high energy product indicates a strong magnetic field generation capability

from a compact volume.

Table 2: Magnetic and Physical Properties of BX048
(Grade N42)

Property Symbol Value Units

Residual Induction Br 1.28 - 1.32 T

12,800 - 13,200 G

Coercive Force HcB ≥ 10.8 kOe

≥ 860 kA/m

Intrinsic Coercive

Force
HcJ ≥ 12 kOe

≥ 955 kA/m

Maximum Energy

Product
(BH)max 40 - 42 MGOe

318 - 334 kJ/m³

Maximum Operating

Temperature
Tmax 80 °C

176 °F

Curie Temperature Tc ~310 °C

~590 °F

Density ρ ~7.5 g/cm³

Note: Values are typical for the N42 grade and may vary slightly between manufacturers.
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Experimental Protocols
Characterization of Magnetic Properties
The standard methodology for characterizing the magnetic properties of high-coercivity

permanent magnets like the N42 grade NdFeB is outlined in ASTM A977/A977M.[7][8] This

method employs a hysteresigraph, which is an instrument that measures the magnetic flux

density (B) within a material as a function of an externally applied magnetic field (H).

Methodology:

Sample Preparation: A test specimen is fabricated from the magnet material, typically in a

standard shape like a cylinder or prism to ensure uniform magnetization and accurate flux

measurements.

Instrumentation: The specimen is placed within the coils of a hysteresigraph. The instrument

consists of a main magnetizing coil to generate the external field (H) and a sensing coil (or

Hall probes/Helmholtz coils) to measure the magnetic flux density (B) of the specimen.

Measurement Procedure:

The sample is first magnetized to saturation by applying a strong positive magnetic field.

The applied field is then swept from the positive maximum, through zero, to a negative

maximum, and back to the positive maximum, tracing the full hysteresis loop.

The hysteresigraph records the B and H values continuously throughout this cycle.

Data Extraction: Key parameters are extracted from the second quadrant of the hysteresis

loop (the demagnetization curve):

Residual Induction (Br): The magnetic induction remaining in the magnet after the external

field is removed (H=0).

Coercive Force (HcB): The intensity of the reverse magnetic field required to reduce the

magnetic induction (B) to zero.
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Intrinsic Coercive Force (HcJ): The intensity of the reverse magnetic field required to

reduce the intrinsic magnetization (M) of the material to zero. This is a measure of the

material's resistance to demagnetization.

Maximum Energy Product ((BH)max): The point on the demagnetization curve where the

product of B and H is at its maximum.

Representative Protocol: Magnetic Targeting of Drug-
Loaded Nanoparticles
While the BX048 is a bulk magnet, its strong, localized magnetic field makes it suitable for

manipulating magnetic nanoparticles in research settings, such as in targeted drug delivery

systems. The following is a generalized workflow for an in vitro experiment demonstrating this

principle.

Preparation of Magnetic Nanoparticles (MNPs): Synthesize or procure superparamagnetic

iron oxide nanoparticles (SPIONs). Functionalize the surface of the SPIONs with a

biocompatible coating (e.g., PEG, dextran) and conjugate the therapeutic agent (e.g., a

chemotherapy drug) to the surface.

Cell Culture: Culture a monolayer of target cells (e.g., cancer cells) in a petri dish or multi-

well plate.

Incubation: Introduce the drug-loaded MNPs to the cell culture medium and incubate for a

predetermined period.

Magnetic Targeting: Position the BX048 magnet underneath the specific well or region of the

petri dish where targeted delivery is desired. The strong magnetic field gradient generated by

the magnet will attract and concentrate the MNPs at this location, enhancing their local

concentration and uptake by the target cells.

Analysis:

After the targeting period, remove the magnet and wash the cells to remove non-

internalized MNPs.
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Quantify the uptake of MNPs by the cells using techniques such as inductively coupled

plasma mass spectrometry (ICP-MS) to measure iron content.

Assess the therapeutic effect by performing cell viability assays (e.g., MTT assay) to

compare the targeted region with control regions (no magnet).

Visualizations
The following diagrams illustrate key processes and workflows relevant to the production and

application of NdFeB magnets.
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Caption: Manufacturing workflow for sintered NdFeB magnets.
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Caption: Workflow for magnetic nanoparticle drug targeting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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